Cas no 73541-66-9 (6-{[bis(2-chloroethyl)amino]methyl}pyrimidine-2,4(1H,3H)-dione)
73541-66-9 structure
Product Name:6-{[bis(2-chloroethyl)amino]methyl}pyrimidine-2,4(1H,3H)-dione
CAS No:73541-66-9
MF:C9H14Cl3N3O2
MW:302.585359096527
CID:978155
PubChem ID:24196500
Update Time:2025-04-19
6-{[bis(2-chloroethyl)amino]methyl}pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 6-{[bis(2-chloroethyl)amino]methyl}pyrimidine-2,4(1H,3H)-dione
- 6-[bis(2-chloroethyl)aminomethyl]-1H-pyrimidine-2,4-dione,hydrochloride
- NSC-225340
- 73541-66-9
- NSC225340
- 6-{[Bis(2-chloroethyl)amino]methyl}pyrimidine-2,4(1H,3H)-dione--hydrogen chloride (1/1)
- DTXSID60638888
-
- Inchi: 1S/C9H13Cl2N3O2.ClH/c10-1-3-14(4-2-11)6-7-5-8(15)13-9(16)12-7;/h5H,1-4,6H2,(H2,12,13,15,16);1H
- InChI Key: MFQQVZNBBBOOJU-UHFFFAOYSA-N
- SMILES: ClCCN(CCCl)CC1=CC(NC(N1)=O)=O.Cl
Computed Properties
- Exact Mass: 301.015160g/mol
- Monoisotopic Mass: 301.015160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 301
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.4Ų
6-{[bis(2-chloroethyl)amino]methyl}pyrimidine-2,4(1H,3H)-dione Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
73541-66-9 (6-{[bis(2-chloroethyl)amino]methyl}pyrimidine-2,4(1H,3H)-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk